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Compound of Interest

Compound Name: Hex-2-yn-1-ol

Cat. No.: B147304

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Hex-2-yn-
1-ol (CAS No: 764-60-3), a versatile building block in organic synthesis, particularly in the
development of pharmaceuticals and fine chemicals.[1] Adherence to rigorous safety protocols
is essential when working with this compound to mitigate potential hazards.

Hazard Identification and Classification

Hex-2-yn-1-ol is classified as a hazardous substance. The primary routes of exposure are
ingestion, skin contact, and eye contact. It is harmful if swallowed and is presumed to cause
skin and eye irritation.[2][3]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information.
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Data sourced from aggregated GHS information and supplier safety data sheets.[?]

Precautionary Statements

A comprehensive list of precautionary statements is provided below, outlining measures to

prevent and respond to exposure.
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Code Statement
Prevention
210 Keep away from heat, sparks, open flames, and
hot surfaces. No smoking.[4][5]
P264 Wash skin thoroughly after handling.[2]
Do not eat, drink or smoke when using this
P270
product.[2]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.
Response
IF SWALLOWED: Call a POISON CENTER or
P301 + P312 o
doctor/physician if you feel unwell.
P330 Rinse mouth.[2]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[5][6]
In case of fire: Use dry sand, dry chemical, or
P370 + P378 ) o
alcohol-resistant foam to extinguish.
Storage
P403 + P235 Store in a well-ventilated place. Keep cool.[7]
Disposal
Dispose of contents/container to an approved
P501

waste disposal plant.[2][7]

Physical and Chemical Properties

Understanding the physical and chemical properties of Hex-2-yn-1-ol is critical for its safe

handling and use in experimental design.
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Property Value Reference
Molecular Formula CeH100 [1112]
Molecular Weight 98.14 g/mol [1][2]
Appearance Colorless to light yellow liquid [31[8]
Density 0.893 g/mL at 25 °C [8]

Boiling Point 66-67 °C at 10 mmHg [8]

Flash Point 68 °C (154.4 °F) [8]

N Slightly soluble in water;
Solubility ] ] [31[8]
soluble in organic solvents.

Refractive Index n20/D 1.4536 [8]

Vapor Pressure 2.52 mmHg at 25°C [8]

Experimental Protocols for Safe Handling and
Storage

The following protocols are designed to minimize risk during the handling and storage of Hex-
2-yn-1-ol in a laboratory setting.

Engineering Controls

» Ventilation: Always handle Hex-2-yn-1-ol in a well-ventilated area. Use of a chemical fume
hood is mandatory to control exposure to vapors.[7]

» Explosion-Proof Equipment: All electrical equipment (stirring plates, vacuum pumps, lighting)
used in the vicinity of Hex-2-yn-1-ol must be explosion-proof.[7][9]

 Static Discharge: Ground and bond all containers and receiving equipment to prevent static
discharge, which can be an ignition source.[7][10]

o Emergency Equipment: Ensure that safety showers and eyewash stations are readily
accessible and in close proximity to the workstation.[10]
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Personal Protective Equipment (PPE)

A risk assessment should always be performed to determine the appropriate level of PPE. The

following are minimum requirements.

Protection Type Specification Rationale

Chemical safety goggles or a Protects against splashes and
Eye/Face )

face shield. vapors.[9]

Prevents skin contact. Gloves

. Nitrile rubber gloves or other must be inspected before use
an
chemically resistant gloves. and disposed of properly.[6]
[10]
Protects skin from accidental
Body Flame-retardant lab coat. contact and provides a barrier
in case of fire.
Use a respirator with an
appropriate organic vapor
) PP ) P 9 P Prevents inhalation of harmful
Respiratory cartridge (e.g., Type ABEK

) o vapors.[6]
EN14387) if ventilation is

inadequate or for spill cleanup.

Handling Protocol

o Preparation: Before handling, ensure all engineering controls are operational and the
required PPE is worn. Clear the work area of unnecessary items and potential ignition
sources.[4]

e Dispensing: Use non-sparking tools for all transfers.[7][10] Avoid creating mists or vapors.

e Heating: When heating is required, use a controlled heating mantle or oil bath. Do not use

open flames.

e Hygiene: Avoid contact with skin, eyes, and clothing.[10] Do not eat, drink, or smoke in the
work area.[10] Wash hands thoroughly after handling the compound.[4][6]
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Storage Protocol

o Container: Keep the compound in its original, tightly sealed container.[4][7]

e Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[6][7]
[10] Recommended storage temperature is between 2-8 °C.[6]

« Ignition Sources: Store away from heat, sparks, open flames, and other sources of ignition.
[10]

» Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents and
strong acids.[7][9]

Emergency Procedures

Immediate and appropriate response is crucial in the event of an emergency.

Exposure Protocol

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[7][9]

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with
soap and plenty of water. Seek medical attention if irritation persists.[7][9]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[6][7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[6]

Spill and Leak Protocol

o Evacuation: Immediately evacuate all non-essential personnel from the spill area.
e Ignition Control: Shut off all sources of ignition.[7][10]

e Ventilation: Ensure the area is well-ventilated.
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» Containment: Prevent the spill from entering drains or waterways.[6][10]

o Cleanup: Wearing appropriate PPE, absorb the spill with an inert, non-combustible material
such as sand, earth, or vermiculite.[9][10] Collect the absorbed material using non-sparking
tools and place it in a sealed container for disposal.[10]

Firefighting Protocol

» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical powder, or alcohol-
resistant foam.[6][7] Water spray may be used to cool containers but may be ineffective at

extinguishing the fire.[7]

» Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[7]

e Hazards: The compound is flammable and its vapors can form explosive mixtures with air.[4]

Containers may explode when heated.[7]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of Hex-2-

yn-1-ol from procurement to disposal.
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Caption: Logical workflow for the safe handling and management of Hex-2-yn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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